Cas no 921074-46-6 (N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 921074-46-6
• MF: C₂₀H₂₂N₆O₃S
• MW: 426.492082118988
• CID: 5797089
• Update Time: 2025-07-09

N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[1-(4-methylphenyl)-1H-tetrazol-5-yl]methyl]-4-(1-pyrrolidinylsulfonyl)-
• N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C20H22N6O3S/c1-15-4-8-17(9-5-15)26-19(22-23-24-26)14-21-20(27)16-6-10-18(11-7-16)30(28,29)25-12-2-3-13-25/h4-11H,2-3,12-14H2,1H3,(H,21,27)
• InChI Key： KADDONQXEJLLRO-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(C)C=C2)N=NN=1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 11.74±0.46(Predicted)

Additional information on N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide

Research Briefing on N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS: 921074-46-6)

In recent years, the compound N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS: 921074-46-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole and sulfonylbenzamide moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

The primary objective of recent research has been to elucidate the biological activity and therapeutic potential of this compound. Investigations have revealed that it exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, studies have demonstrated its efficacy as a selective inhibitor of certain kinases, which play a critical role in cell signaling and proliferation. These findings suggest its potential as a candidate for treating diseases such as cancer and autoimmune disorders.

Methodologically, researchers have employed a combination of in vitro and in vivo approaches to evaluate the compound's properties. High-throughput screening assays have been utilized to assess its binding affinity and selectivity towards target proteins. Additionally, structural-activity relationship (SAR) studies have been conducted to optimize its pharmacological profile, leading to the development of derivatives with enhanced potency and reduced off-target effects. Advanced techniques such as X-ray crystallography and molecular docking have further elucidated its interaction with biological targets at the atomic level.

The results of these studies have been highly encouraging. For example, one recent publication reported that the compound exhibited significant anti-proliferative activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Another study highlighted its ability to modulate immune responses, suggesting potential applications in inflammatory diseases. Furthermore, pharmacokinetic analyses have indicated favorable absorption and distribution properties, supporting its viability as a drug candidate.

In conclusion, the latest research on N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS: 921074-46-6) underscores its potential as a versatile therapeutic agent. Its unique chemical structure and promising biological activity make it a compelling subject for further investigation. Future studies should focus on advancing its preclinical development, including toxicity assessments and formulation optimization, to pave the way for clinical trials. This compound represents a valuable addition to the growing arsenal of targeted therapies in chemical biology and medicine.